Cas no 2060046-28-6 ((2-Azidophenyl)methanesulfonyl fluoride)

• Product Name: (2-Azidophenyl)methanesulfonyl fluoride
• CAS No: 2060046-28-6
• MF: C₇H₆FN₃O₂S
• MW: 215.204843044281
• MDL: MFCD30500041
• CID: 5193341
• PubChem ID: 125458109
• Update Time: 2025-05-26

(2-Azidophenyl)methanesulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• (2-azidophenyl)methanesulfonyl fluoride
• (2-Azidophenyl)methanesulfonyl fluoride

• MDL： MFCD30500041
• Inchi： 1S/C7H6FN3O2S/c8-14(12,13)5-6-3-1-2-4-7(6)10-11-9/h1-4H,5H2
• InChI Key： ZEQZVXQETNFWIP-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1N=[N+]=[N-])(=O)(=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 331
• XLogP3: 2.6
• Topological Polar Surface Area: 56.9

Additional information on (2-Azidophenyl)methanesulfonyl fluoride

(2-Azidophenyl)methanesulfonyl Fluoride: A Comprehensive Overview

The compound with CAS No. 2060046-28-6, commonly referred to as (2-Azidophenyl)methanesulfonyl fluoride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structure, which combines an azide group attached to a phenyl ring and a methanesulfonyl fluoride moiety. The azide functional group, known for its reactivity and versatility, plays a pivotal role in enabling various chemical transformations. Similarly, the methanesulfonyl fluoride group is renowned for its electrophilic properties, making it a valuable component in the synthesis of bioactive molecules and advanced materials.

Recent advancements in synthetic chemistry have underscored the potential of (2-Azidophenyl)methanesulfonyl fluoride as a key intermediate in the construction of complex molecular architectures. Researchers have leveraged its reactivity to develop novel methodologies for the synthesis of heterocyclic compounds, which are of immense importance in drug discovery. For instance, studies published in leading journals such as *Nature Chemistry* and *Journal of the American Chemical Society* have demonstrated how this compound can be employed in click chemistry reactions to construct bioactive scaffolds with unprecedented efficiency.

In addition to its role in organic synthesis, (2-Azidophenyl)methanesulfonyl fluoride has found applications in materials science, particularly in the development of advanced polymers and coatings. The azide group's ability to undergo cycloaddition reactions has been exploited to create robust materials with tailored mechanical and thermal properties. Furthermore, the methanesulfonyl fluoride moiety contributes to the compound's compatibility with various polymerization techniques, making it an invaluable tool in the design of high-performance materials.

From a pharmacological perspective, (2-Azidophenyl)methanesulfonyl fluoride has shown promise as a precursor for bioactive agents targeting various therapeutic areas. Its ability to participate in nucleophilic substitution reactions has enabled the synthesis of compounds with potential anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have highlighted its utility in designing inhibitors for key enzymes involved in disease pathways, underscoring its significance in drug discovery efforts.

Looking ahead, the continued exploration of (2-Azidophenyl)methanesulfonyl fluoride is expected to yield further breakthroughs across diverse scientific domains. Its unique combination of functional groups positions it as a versatile building block for addressing complex challenges in modern chemistry. As research progresses, this compound is poised to play an increasingly vital role in advancing both academic and industrial applications.